Cas no 918540-35-9 (tert-butyl 1H-1,3-benzodiazole-5-carboxylate)

• Product Name: tert-butyl 1H-1,3-benzodiazole-5-carboxylate
• CAS No: 918540-35-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 773252
• PubChem ID: 16093346
• Update Time: 2025-06-13

tert-butyl 1H-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 3H-benzimidazole-5-carboxylate
• tert-butyl 1H-1,3-benzodiazole-5-carboxylate
• SCHEMBL19390496
• AKOS013211045
• 918540-35-9
• tert-Butyl 1H-benzimidazole-6-carboxylate
• DTXSID20582277
• EN300-155312

• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)8-4-5-9-10(6-8)14-7-13-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： KRHMSTYLVGKOFQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C2C(=C1)NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on tert-butyl 1H-1,3-benzodiazole-5-carboxylate

Comprehensive Overview of tert-butyl 1H-1,3-benzodiazole-5-carboxylate (CAS No. 918540-35-9): Properties, Applications, and Industry Insights

tert-butyl 1H-1,3-benzodiazole-5-carboxylate (CAS No. 918540-35-9) is a specialized organic compound belonging to the benzodiazole family, widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This compound features a tert-butyl ester group attached to a benzodiazole core, which enhances its stability and reactivity in various chemical transformations. Researchers and industries value this compound for its role in constructing complex molecular architectures, particularly in drug discovery and fine chemical production.

In recent years, the demand for tert-butyl 1H-1,3-benzodiazole-5-carboxylate has surged due to its utility in high-value synthetic routes. For instance, it serves as a key intermediate in the development of heterocyclic compounds, which are pivotal in designing bioactive molecules and functional materials. The compound’s CAS No. 918540-35-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines and patent filings.

One of the trending topics linked to benzodiazole derivatives is their potential in green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring tert-butyl 1H-1,3-benzodiazole-5-carboxylate as a building block for catalysis and solvent-free reactions. This aligns with the broader industry shift toward eco-friendly processes, making the compound a subject of interest in peer-reviewed journals and conference proceedings.

From a technical perspective, the physicochemical properties of tert-butyl 1H-1,3-benzodiazole-5-carboxylate contribute to its adaptability. Its moderate solubility in polar solvents and thermal stability under controlled conditions make it suitable for multistep syntheses. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its purity and structure, ensuring compliance with quality standards in commercial and academic settings.

The compound’s synthetic versatility also intersects with emerging fields like medicinal chemistry and material engineering. For example, researchers are investigating its derivatives for optoelectronic applications, leveraging the benzodiazole scaffold to tune electronic properties in organic semiconductors. Such innovations are driving searches for CAS No. 918540-35-9 in contexts like OLED development and conductive polymers.

In summary, tert-butyl 1H-1,3-benzodiazole-5-carboxylate (CAS No. 918540-35-9) represents a critical tool in modern chemistry, bridging gaps between fundamental research and industrial applications. Its alignment with sustainability trends and cutting-edge technologies ensures its continued prominence in scientific discourse and commercial ventures.